4-(4,5-dimethyl-1H-imidazol-1-yl)-6-[4-(1-naphthoyl)-1-piperazinyl]pyrimidine

• IUPAC Name: [4-[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C24H24N6O/c1-17-18(2)30(16-27-17)23-14-22(25-15-26-23)28-10-12-29(13-11-28)24(31)21-9-5-7-19-6-3-4-8-20(19)21/h3-9,14-16H,10-13H2,1-2H3
• InChI Key: WGZAVNRILCOIJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=CC=CC5=CC=CC=C54)C
• Molecular Formula: C24H24N6O
• Molecular Weight: 412.5 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules involving pyrimidine derivatives often involves multi-step reactions that allow for the introduction of various functional groups. A study by Nagarajaiah and Begum (2015) illustrates the synthesis of related compounds through base-catalyzed cyclocondensation, highlighting the importance of precise reaction conditions and catalyst selection in achieving desired structural features (Nagarajaiah & Begum, 2015).

Molecular Structure Analysis

The molecular structure of compounds within this chemical family is often elucidated using techniques such as X-ray crystallography, which provides detailed insights into the arrangement of atoms and the spatial orientation of various substituents. Karczmarzyk and Malinka (2004) discuss the crystal and molecular structures of a similar compound, underscoring the utility of structural analysis in understanding compound behavior (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their functional groups, which can participate in various reactions. The presence of imidazole, naphthoyl, piperazine, and pyrimidine units suggests a potential for engaging in nucleophilic substitution reactions, cycloadditions, and other transformations that can be leveraged to synthesize derivatives with targeted properties.

Physical Properties Analysis

Physical properties, including solubility, melting point, and crystallinity, are crucial for understanding the compound's behavior in different environments and for its potential applications. The work of Zong et al. (2016) on multicomponent crystals involving N-heterocycles provides insights into how hydrogen bonding and weak intermolecular interactions influence the physical properties of such compounds (Zong et al., 2016).

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the biological activity of many compounds containing imidazole, pyrimidine, and piperazine rings, it could be of interest in medicinal chemistry.